Cas no 1396995-49-5 (3-Methylcyclopentane-1,2-dione hydrate)
3-Methylcyclopentane-1,2-dione hydrate is a cyclic diketone compound with a hydrated form that enhances its stability and handling properties. This derivative of cyclopentanedione is characterized by its methyl substitution at the 3-position, which influences its reactivity and solubility. The hydrate form ensures improved shelf life and reduced sensitivity to moisture, making it suitable for applications in organic synthesis and pharmaceutical intermediates. Its structural features enable participation in condensation and cyclization reactions, serving as a versatile precursor in heterocyclic chemistry. The compound is typically supplied as a crystalline solid, ensuring consistent purity and performance in laboratory and industrial settings.
1396995-49-5 structure
Product Name:3-Methylcyclopentane-1,2-dione hydrate
CAS No:1396995-49-5
MF:C6H10O3
MW:130.141802310944
CID:1035957
PubChem ID:23616301
Update Time:2025-05-28
3-Methylcyclopentane-1,2-dione hydrate Chemical and Physical Properties
Names and Identifiers
-
- 3-Methylcyclopentane-1,2-dione hydrate
- 3-Methylcyclopentane-1,2-dionehydrate
- MFCD00149069
- DB-228721
- 1396995-49-5
- 1,2-Cyclopentanedione, 3-methyl-, hydrate (1:1)
- 3-Methylcyclopentane-1,2-dione--water (1/1)
- DTXSID30635187
- Methyl cyclopentenolone hydrate, natural, 99%, FG
- 3-methylcyclopentane-1,2-dione;hydrate
-
- MDL： MFCD00149069
- Inchi： 1S/C6H8O2.H2O/c1-4-2-3-5(7)6(4)8;/h4H,2-3H2,1H3;1H2
- InChI Key： LDLRTLHIDXJSQW-UHFFFAOYSA-N
- SMILES： O=C1C(CCC1C)=O.O
Computed Properties
- Exact Mass: 130.062994177g/mol
- Monoisotopic Mass: 130.062994177g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 138
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.1Ų
Experimental Properties
- Solubility: ethanol: soluble
3-Methylcyclopentane-1,2-dione hydrate Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Hazard Category Code： 36/37/38-43
- Safety Instruction： 26-36/37
-
Hazardous Material Identification：
- Storage Condition：Sealed in dry,2-8°C
3-Methylcyclopentane-1,2-dione hydrate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WX495-10g |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | 95+% | 10g |
68CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WX495-100g |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | 95+% | 100g |
218CNY | 2021-05-07 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | WX495-25g |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | 95+% | 25g |
88CNY | 2021-05-07 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W270036-SAMPLE-K |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | natural, 99%, FG | 587.6 | 2021-05-17 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W270036-1KG-K |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | natural, 99%, FG | 1KG |
1911.8 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W270036-10KG-K |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | natural, 99%, FG | 10KG |
11912.9 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | W270036-25KG-K |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | natural, 99%, FG | 25KG |
28251.99 | 2021-05-17 | |
| Fluorochem | 215181-25g |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | 95% | 25g |
￡10.00 | 2022-03-01 | |
| Fluorochem | 215181-100g |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | 95% | 100g |
￡21.00 | 2022-03-01 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | M167180-25kg |
3-Methylcyclopentane-1,2-dione hydrate |
1396995-49-5 | 99% | 25kg |
¥23252.90 | 2023-09-02 |
3-Methylcyclopentane-1,2-dione hydrate Related Literature
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
1396995-49-5 (3-Methylcyclopentane-1,2-dione hydrate) Related Products
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